Cas no 95498-14-9 (1H-Pyrrole-2,5-dione, 1-[2-(4-chlorophenyl)ethyl]-)

• Product Name: 1H-Pyrrole-2,5-dione, 1-[2-(4-chlorophenyl)ethyl]-
• CAS No: 95498-14-9
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 751795
• PubChem ID: 2732190
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 1-[2-(4-chlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-[2-(4-chlorophenyl)ethyl]-
• 1-[2-(4-chlorophenyl)ethyl]pyrrole-2,5-dione
• HMS1667N08
• DTXSID90369714
• AKOS009096187
• 95498-14-9
• SCHEMBL14677902
• Cyto9D5
• 1-(4-Chlorophenethyl)-1H-pyrrole-2,5-dione

• Inchi： 1S/C12H10ClNO2/c13-10-3-1-9(2-4-10)7-8-14-11(15)5-6-12(14)16/h1-6H,7-8H2
• InChI Key： MZOKHTDHXVAGFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes